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Compound of Interest

Compound Name: 2-Chloro-5-hydroxypyridine

Cat. No.: B185701 Get Quote

An In-depth Technical Guide to 2-Chloro-5-hydroxypyridine: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Chloro-5-hydroxypyridine is a pivotal heterocyclic building block in the synthesis of a wide

array of functional molecules, particularly in the pharmaceutical and agrochemical industries.[1]

[2] Its unique electronic and structural features, arising from the interplay between the chlorine

atom, the hydroxyl group, and the pyridine ring, make it a versatile substrate for various

chemical transformations.[1] This technical guide provides a comprehensive overview of the

chemical properties, structure, reactivity, and handling of 2-Chloro-5-hydroxypyridine,

intended to serve as a valuable resource for researchers and professionals in drug discovery

and development.

Chemical Properties
2-Chloro-5-hydroxypyridine is a white to light yellow crystalline solid.[2] Its key physical and

chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₅H₄ClNO [3]

Molecular Weight 129.54 g/mol [3]

CAS Number 41288-96-4 [3]

Melting Point 155 °C [4][5]

Boiling Point 351.9 °C

Flash Point 166.6 °C

Purity ≥96.0% (GC), ≥98% (HPLC) [2][6]

Appearance
White to cream to brown

crystals or powder
[2][6]

Chemical Structure and Tautomerism
The formal IUPAC name for this compound is 6-chloropyridin-3-ol.[3] The structure consists of

a pyridine ring substituted with a chlorine atom at the 2-position and a hydroxyl group at the 5-

position.

An important structural consideration for hydroxypyridines is the potential for lactam-lactim

tautomerism.[7] 2-Chloro-5-hydroxypyridine can exist in equilibrium with its corresponding

pyridone tautomer. However, for 5- and 6-substituted 2-hydroxypyridines, the hydroxypyridine

(lactim) form is predominantly favored in the gas phase.[8]
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2-Amino-5-bromopyridine

Diazotization with NaNO2 in concentrated HCl

5-Bromo-2-chloropyridine

Lithiation with n-Butyllithium in dry ether at -76°C

Lithium intermediate

Reaction with Trimethyl borate

Boronic ester intermediate

Hydrolysis with Acetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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